Cas no 1799971-34-8 ((S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate
• CAS No: 1799971-34-8
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD28144593
• CID: 4617294
• PubChem ID: 42427514
• Update Time: 2025-08-05

(S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate
• (S)-t-Butyl 2-methyl-3-oxopiperazine-1-carboxylate
• tert-butyl (2S)-2-methyl-3-oxopiperazine-1-carboxylate
• (S)-2-Methyl-3-oxo-piperazine-1-carboxylic acid tert-butyl ester
• SCHEMBL19474636
• F31057
• CHEMBL4947261
• CS-0162052
• (S)-1-Boc-2-methyl-3-oxopiperazine
• 1799971-34-8
• AS-79048
• (S)-tert-Butyl2-methyl-3-oxopiperazine-1-carboxylate
• MFCD28144593
• (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate

• MDL： MFCD28144593
• Inchi： 1S/C10H18N2O3/c1-7-8(13)11-5-6-12(7)9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,13)/t7-/m0/s1
• InChI Key： KKVKQTLLEBWZTR-ZETCQYMHSA-N
• SMILES： O(C(N1CCNC([C@@H]1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.13174244 g/mol
• Monoisotopic Mass: 214.13174244 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6
• Molecular Weight: 214.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate

(S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate (CAS No. 1799971-34-8): An Overview of a Promising Chiral Intermediate in Pharmaceutical Research

(S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate (CAS No. 1799971-34-8) is a chiral intermediate that has gained significant attention in the pharmaceutical and chemical industries due to its unique structural properties and potential applications in the synthesis of bioactive compounds. This compound is a key building block in the development of various pharmaceuticals, particularly those targeting central nervous system (CNS) disorders, cancer, and other diseases.

The chemical structure of (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate consists of a tert-butyl group attached to a piperazine ring, which is further substituted with a methyl group and a ketone functionality. The presence of the chiral center at the piperazine ring imparts enantiomeric purity, making it an ideal candidate for asymmetric synthesis. This enantiomeric purity is crucial in pharmaceutical applications, as many drugs exhibit different biological activities depending on their stereochemistry.

Recent research has highlighted the importance of (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate in the synthesis of novel CNS-active compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this intermediate can be efficiently converted into a series of piperazine derivatives with potent anti-depressant and anti-anxiety properties. The authors reported that these derivatives exhibited high selectivity for serotonin and norepinephrine transporters, suggesting their potential as therapeutic agents for mood disorders.

In addition to its role in CNS drug discovery, (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate has also shown promise in cancer research. A recent study published in Cancer Research investigated the use of this intermediate in the synthesis of small molecules that target specific oncogenic pathways. The researchers found that certain derivatives derived from this compound exhibited significant anti-proliferative activity against various cancer cell lines, including breast and lung cancer cells. These findings underscore the versatility and potential of (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate as a starting material for developing novel anti-cancer agents.

The synthesis of (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate typically involves several steps, including the formation of the chiral piperazine ring and subsequent functionalization. One common approach involves the use of chiral catalysts or auxiliaries to achieve high enantiomeric excess (ee) during the synthesis. Recent advancements in asymmetric catalysis have led to more efficient and environmentally friendly methods for producing this intermediate on both laboratory and industrial scales.

The stability and solubility properties of (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate are also important considerations for its use in pharmaceutical processes. Studies have shown that this compound exhibits good stability under various conditions, making it suitable for long-term storage and transportation. Additionally, its solubility profile can be tailored through derivatization or formulation strategies to enhance its bioavailability and pharmacokinetic properties.

In conclusion, (S)-Tert-Butyl 2-methyl-3-oxopiperazine-1-carboxylate (CAS No. 1799971-34-8) is a versatile and promising chiral intermediate with significant potential in pharmaceutical research and development. Its unique structural features and enantiomeric purity make it an ideal building block for synthesizing bioactive compounds with diverse therapeutic applications. Ongoing research continues to explore new avenues for utilizing this compound, further solidifying its importance in the field of medicinal chemistry.